Cas no 2229555-93-3 (2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetic acid
• CAS No: 2229555-93-3
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 5804669
• PubChem ID: 165720391
• Update Time: 2025-05-21

2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetic acid
• EN300-2006293
• 2229555-93-3
• 2-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H14O4S/c10-8(11)5-9(2-3-9)7-1-4-14(12,13)6-7/h7H,1-6H2,(H,10,11)
• InChI Key： XSPYZNUAZBJLLB-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(CC(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetic acid

2-1-(1,1-Dioxo-1λ6-Thiolan-3-yl)Cyclopropylacetic Acid: A Comprehensive Overview

The compound 2-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclopropylacetic acid (CAS No. 2229555-93-3) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiolane derivatives, which have garnered significant attention in recent years due to their versatile properties and biological activities. The molecule consists of a cyclopropane ring fused with a thiolane moiety, making it structurally distinct and chemically intriguing.

The thiolane ring in this compound is a five-membered heterocyclic structure containing sulfur, which contributes to its stability and reactivity. The dioxo group attached to the thiolane further enhances its functional properties, making it a valuable component in synthetic chemistry. Recent studies have explored the use of such compounds in drug design, particularly in the development of anti-inflammatory and neuroprotective agents. The cyclopropylacetic acid moiety adds another layer of complexity to the molecule, offering potential for stereochemical manipulation and bioisosteric replacements.

One of the most promising applications of 2-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclopropylacetic acid lies in its ability to act as a precursor for more complex molecules. Researchers have utilized this compound as a building block in the synthesis of bioactive compounds, leveraging its unique reactivity and structural features. For instance, its participation in cycloaddition reactions has opened new avenues for constructing intricate molecular frameworks with potential therapeutic applications.

In terms of synthesis, the preparation of this compound involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. The use of advanced catalytic systems and green chemistry principles has made the synthesis more efficient and environmentally friendly. These advancements not only enhance the scalability of the process but also align with current trends toward sustainable chemical manufacturing.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclopropylacetic acid. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic properties due to the conjugation between the sulfur atom and the adjacent oxygen groups. This understanding has paved the way for its application in materials science, particularly in the development of novel polymers and optoelectronic materials.

The biological evaluation of this compound has also yielded exciting results. Preclinical studies have demonstrated its potential as an anti-cancer agent by targeting specific signaling pathways involved in tumor progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in developing new therapeutics for inflammatory diseases.

In conclusion, 2-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclopropylacetic acid (CAS No. 2229555-93-3) is a multifaceted compound with a rich structural diversity and diverse applications across various scientific domains. Its role as a key intermediate in drug discovery and material science underscores its importance in contemporary research. As ongoing studies continue to uncover new facets of this molecule's potential, it remains at the forefront of innovative chemical exploration.